3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 3-amino-2,2-dimethyl-1-(1-methylimidazol-4-yl)propan-1-ol
• InChI: InChI=1S/C9H17N3O/c1-9(2,5-10)8(13)7-4-12(3)6-11-7/h4,6,8,13H,5,10H2,1-3H3
• InChI Key: NIWBYDNYURQDPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C(C1=CN(C=N1)C)O

Description

3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol is an organic compound featuring a propanol backbone substituted with an amino group, two methyl groups at the C2 position, and a 1-methylimidazole ring at the C1 position.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization . This method is known for its mild reaction conditions and compatibility with various functional groups.

Industrial Production Methods

Industrial production of imidazole derivatives often employs multi-component reactions that enable the synthesis of highly substituted imidazole derivatives in excellent yields. These reactions are catalyzed by erbium triflate and involve the use of α-azido chalcones, aryl aldehydes, and anilines .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole N-oxides.

Reduction: Reduction reactions can convert the imidazole ring to dihydroimidazole derivatives.

Substitution: The amino and hydroxyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include imidazole N-oxides, dihydroimidazole derivatives, and various substituted imidazole compounds.

Scientific Research Applications

3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and functional materials.

Biology: The compound is used in the study of enzyme inhibitors and receptor agonists/antagonists.

Medicine: Imidazole derivatives are known for their therapeutic potential, including antibacterial, antifungal, and anticancer activities.

Industry: The compound is utilized in the development of agrochemicals and dyes for solar cells.

Mechanism of Action

The mechanism of action of 3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The imidazole ring can coordinate with metal ions, making it a potent inhibitor of metalloenzymes. Additionally, the compound can interact with various receptors and enzymes, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Imidazole Moieties

2-Amino-3-(1-methyl-1H-imidazol-4-yl)propan-1-ol

• Structural Features: Lacks the C2 dimethyl groups but retains the imidazole ring and amino-propanol backbone.
• Biological Relevance: Similar imidazole derivatives (e.g., histidine analogs) are known for enzyme inhibition and receptor interactions due to the imidazole’s coordination properties .

3-Amino-1-(5-chloro-1-methyl-1H-imidazol-2-yl)propan-1-ol

• Structural Features : Substitutes the imidazole position (C2 vs. C4) and introduces a chlorine atom.
• Biological Activity : Chlorinated imidazole derivatives often exhibit enhanced antimicrobial or anticancer activity due to increased electrophilicity .

3-(1-Trityl-1H-imidazol-4-yl)propan-1-ol

• Structural Features: Replaces the amino group with a trityl-protected imidazole.
• Applications : The trityl group enhances stability during synthetic processes, making it useful as an intermediate in multi-step syntheses .

Heterocyclic Variants: Thiazole and Pyrimidine Derivatives

3-Amino-2,2-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol

• Structural Features : Replaces the imidazole with a thiazole ring.
• Reactivity : Thiazole rings are more electron-deficient than imidazoles, influencing redox behavior and interactions with biological targets (e.g., kinase inhibition) .

3-Amino-2,2-dimethyl-1-(pyrimidin-5-yl)propan-1-ol

• Structural Features : Substitutes imidazole with a pyrimidine ring.
• Applications : Pyrimidine derivatives are widely studied in antiviral and anticancer drug design due to their ability to mimic nucleobases .

Comparison Table

Compound Name	Core Structure	Key Substituents	Notable Properties/Applications	Reference
Target Compound	Propanol + imidazole	C2 dimethyl, 1-methylimidazole (C4)	Steric hindrance, potential receptor modulation
2-Amino-3-(1-methyl-1H-imidazol-4-yl)propan-1-ol	Propanol + imidazole	No dimethyl groups	Enhanced flexibility for binding
3-Amino-1-(5-chloro-1-methylimidazol-2-yl)propan-1-ol	Propanol + imidazole	Chloro-substitution at C5	Antimicrobial/anticancer potential
3-Amino-2,2-dimethyl-1-(thiazol-2-yl)propan-1-ol	Propanol + thiazole	Thiazole ring	Electron-deficient, kinase inhibition
3-Amino-2,2-dimethyl-1-(pyrimidin-5-yl)propan-1-ol	Propanol + pyrimidine	Pyrimidine ring	Antiviral/nucleobase mimicry

Key Findings from Research

• Steric Effects: The C2 dimethyl groups in the target compound may limit conformational flexibility but improve metabolic stability compared to non-methylated analogs .
• Electronic Properties : Imidazole’s aromaticity and lone-pair electrons facilitate interactions with metal ions or biological receptors, whereas thiazole/pyrimidine substitutions alter charge distribution and binding modes .
• Synthetic Challenges: Introducing the 1-methylimidazole group at C4 requires precise regioselective reactions, as seen in similar imidazole-propanol syntheses (e.g., lithium aluminum hydride reduction or nucleophilic substitutions) .

Biological Activity

3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol is a compound that features an imidazole moiety, which is known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol is $C_9H_{17}N_3O$, with a molecular weight of approximately 183.25 g/mol. The presence of an amino group and hydroxyl group contributes to its reactivity and interaction with biological systems.

Biological Activity

The biological activity of this compound is largely attributed to its imidazole ring, which allows for various interactions with biological targets. Compounds containing imidazole are known for their roles in enzyme inhibition, receptor modulation, and as potential therapeutic agents.

Research indicates that 3-amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol may interact with several biological targets:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes, which could lead to therapeutic applications in conditions where enzyme activity is dysregulated.
• Receptor Modulation : Initial studies suggest that it may modulate receptor activity, particularly in the context of neurotransmitter signaling pathways.

Case Studies and Research Findings

Several studies have investigated the biological effects of related compounds with imidazole structures. Here are some notable findings:

Study	Compound	Findings
	Dihydropyridine analogs	Demonstrated cytotoxic effects against HeLa and MCF-7 cancer cell lines through apoptosis induction.
	Imidazole derivatives	Showed significant inhibition of h-TNAP enzyme with IC50 values ranging from 0.49 µM to 8.8 µM, indicating strong biological activity.
	Molecular docking studies	Suggested binding interactions between imidazole derivatives and target proteins, supporting their potential as drug candidates.

Cytotoxicity Studies

In vitro studies have evaluated the cytotoxicity of related compounds using assays such as MTT and DAPI staining to assess cell viability and apoptosis induction. For instance, compounds similar to 3-amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol were found to induce reactive oxygen species (ROS) production leading to mitochondrial dysfunction and subsequent apoptosis in cancer cells.

Potential Applications

Given its structural characteristics and biological activity, 3-amino-2,2-dimethyl-1-(1-methyl-1H-imidazol-4-yl)propan-1-ol holds promise for various applications in medicinal chemistry:

Therapeutic Uses

• Cancer Treatment : Its ability to induce apoptosis makes it a candidate for further development in anticancer therapies.

Drug Development
The unique properties of this compound can be leveraged in the design of new drugs targeting specific enzymes or receptors implicated in disease processes.